Fsp³ = 0.90: The Highest sp³ Carbon Fraction Among Common Saturated Amino Acid Building Blocks, Correlated with Improved Clinical Success Rates
8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid has an Fsp³ value of 0.90, calculated as the ratio of sp³-hybridized carbons to total carbon count (9 sp³ / 10 total carbons) . This value substantially exceeds the Fsp³ of the commonly used monocyclic building block piperidine-4-carboxylic acid (isonipecotic acid, Fsp³ ≈ 0.50–0.67, depending on substitution) and is above the average Fsp³ of 0.47 reported for marketed oral drugs, which is already a 31% increase over the average of 0.36 for discovery-phase compounds . An Fsp³ of 0.90 places this scaffold in the top decile of building blocks with respect to carbon saturation, a parameter that Lovering et al. demonstrated correlates positively with the probability of successful progression from discovery through clinical phases .
| Evidence Dimension | Fraction of sp³-hybridized carbon atoms (Fsp³) |
|---|---|
| Target Compound Data | Fsp³ = 0.90 (9 sp³ carbons / 10 total carbons) |
| Comparator Or Baseline | Piperidine-4-carboxylic acid: Fsp³ ≈ 0.50 (3 sp³ / 6 carbons for unsubstituted core); Marketed oral drugs: average Fsp³ = 0.47 |
| Quantified Difference | +0.40 vs. piperidine-4-carboxylic acid (+80% relative); +0.43 vs. marketed drug average (+91% relative) |
| Conditions | Calculated from molecular formula C₁₀H₁₇NO₃ (10 carbons, 9 sp³); comparator values from Fluorochem and published literature |
Why This Matters
Higher Fsp³ is independently associated with improved aqueous solubility, reduced promiscuous binding, and higher probability of clinical advancement, making this scaffold a rational choice over flatter monocyclic alternatives for lead optimization programs targeting difficult or selectivity-challenged targets.
- [1] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752-6756. DOI: 10.1021/jm901241e. View Source
